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Compound of Interest

Compound Name: mGIluR3 modulator-1

Cat. No.: B10801918

This document provides comprehensive guidance on the proper disposal procedures for
mGIuR3 modulator-1 (CAS No. 374548-18-2), a compound intended for research use only.
Adherence to these protocols is crucial for maintaining laboratory safety and ensuring
environmental compliance. This information is targeted toward researchers, scientists, and
drug development professionals.

Quantitative Data Summary

For safe handling and storage, please refer to the following quantitative information for
mGIuR3 modulator-1.
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Property Value Source
CAS Number 374548-18-2 [11[2][3][41[5]
Molecular Formula C16H21N30 [1]
Molecular Weight 271.36 g/mol [1]

Purity =298% [1]

1-10 pM in HEK293T-mGIuR-

EC50 Gqi5 Calcium Mobilization [21[31[41[5]
Assay

Solubility in DMSO 55 mg/mL (202.68 mM) [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (Solvent) -80°C for up to 1 year [1]

MGIuR3 Signaling Pathway

The diagram below illustrates the canonical signaling pathway of the metabotropic glutamate
receptor 3 (MGIuR3). As a member of the Group Il metabotropic glutamate receptors, mGIuR3
is coupled to the Gai/o protein.[6][7][8] Activation of the receptor by an agonist leads to the
inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic
AMP (cAMP).[6][9] This reduction in cCAMP levels modulates the activity of downstream
effectors.
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Caption: mGIuR3 signaling cascade.

Experimental Protocols: Disposal of mGIuR3
Modulator-1

The following step-by-step procedures are based on general best practices for the disposal of
hazardous chemical waste in a laboratory setting.[10][11][12][13][14][15][16] As a specific
Safety Data Sheet (SDS) for mGIuR3 modulator-1 is not readily available, it should be
handled as a potentially hazardous substance.

1. Waste ldentification and Segregation:

¢ Treat all mGIluR3 modulator-1 waste, including pure compound, solutions, and
contaminated materials, as hazardous chemical waste.[15]
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Do not mix mGIuR3 modulator-1 waste with other waste streams unless compatibility is
confirmed.[14] Specifically, avoid mixing with incompatible materials such as strong oxidizing
agents.

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid
waste (e.g., unused solutions, solvent rinses).

. Waste Collection and Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting mGIuR3
modulator-1 waste. The container should be in good condition with a secure screw-top cap.
[11][15]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name ("mGIuR3 modulator-1"), CAS number (374548-18-2), and an approximate
concentration or quantity of the waste.[15]

Keep the waste container closed at all times, except when adding waste.[10][14]
. Storage of Chemical Waste:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.[11][12] This area should be at or near the point of waste generation.

Ensure the SAA is away from heat sources, direct sunlight, and high-traffic areas.[13]
Store incompatible waste types separately within the SAA to prevent accidental mixing.[11]
. Disposal of Empty Containers:

An empty container that held mGIuR3 modulator-1 must be triple-rinsed with a suitable
solvent (e.g., the solvent used to dissolve the compound, such as DMSO, followed by
ethanol or water).[15]

The first rinsate must be collected and disposed of as hazardous waste.[14] Subsequent
rinses can typically be disposed of down the drain with copious amounts of water, but consult
your institution's specific guidelines.
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After triple-rinsing and air-drying, deface or remove the original label from the container
before disposing of it in the regular trash or designated glass disposal.[10][14]

(62}

. Requesting Waste Pickup:

Once the hazardous waste container is full or has been in storage for a specified period
(typically 6-12 months, check with your institution), arrange for its collection by your
institution's Environmental Health and Safety (EHS) department.[12][16][17]

Follow your institution's specific procedures for requesting a hazardous waste pickup.
Important Safety Precautions:

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves, when handling mGIluR3 modulator-1 and its waste.

o Perform all manipulations of the compound and its waste within a certified chemical fume
hood to avoid inhalation of any dust or aerosols.

 In the event of a spill, immediately alert your supervisor and follow your laboratory's
established spill cleanup procedures. Absorbent materials used for cleanup must be
disposed of as hazardous waste.[10]

e Never dispose of mGIuR3 modulator-1 down the sink or in the regular trash.[10][13]

e Do not attempt to evaporate chemical waste as a method of disposal.[10][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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